Cas no 337513-56-1 (1,2,4-Tribromo-5-phenoxybenzene)

• Product Name: 1,2,4-Tribromo-5-phenoxybenzene
• CAS No: 337513-56-1
• MF: C₁₂H₇Br₃O
• MW: 406.895381212235
• CID: 4768894
• Update Time: 2023-11-22

1,2,4-Tribromo-5-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Tribromodiphenyl ether
• 2,4,5-Tribromophenylphenyl ether
• 2VRJ22BAGC
• PBDE 29
• Benzene, 1,2,4-tribromo-5-phenoxy-
• J151.921B
• Q27255664
• 1,2,4-Tribromo-5-phenoxybenzene

• Inchi： 1S/C12H7Br3O/c13-9-6-11(15)12(7-10(9)14)16-8-4-2-1-3-5-8/h1-7H
• InChI Key： LTMKAFUXYKEDLR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1OC1C=CC=CC=1)Br)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 218
• XLogP3: 5.5
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers